Cas no 2034589-08-5 (N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)benzenesulfonamide)

• Product Name: N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)benzenesulfonamide
• CAS No: 2034589-08-5
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 5353927
• Update Time: 2025-10-30

N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide
• N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide
• N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)benzenesulfonamide

• Inchi： 1S/C14H17N3O2S/c18-20(19,13-6-2-1-3-7-13)16-11-12-10-15-17-9-5-4-8-14(12)17/h1-3,6-7,10,16H,4-5,8-9,11H2
• InChI Key： RREFTFDGMOGEDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=NN2CCCCC2=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 415
• XLogP3: 1.4
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)benzenesulfonamide

Comprehensive Overview of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzenesulfonamide (CAS No. 2034589-08-5)

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzenesulfonamide, with the CAS number 2034589-08-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the pyrazolo[1,5-a]pyridine core and the benzenesulfonamide moiety, make it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in pyrazolo[1,5-a]pyridine-based compounds due to their potential applications in treating various diseases. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules to optimize their therapeutic efficacy. The incorporation of the benzenesulfonamide group further enhances the compound's ability to interact with biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry.

The synthesis of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzenesulfonamide involves multi-step organic reactions, including condensation and sulfonylation processes. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and development purposes.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzenesulfonamide in drug discovery?" Preliminary studies suggest that this molecule exhibits promising activity against specific biological targets, which could lead to the development of novel therapeutics. Its pharmacokinetic properties, such as solubility and metabolic stability, are also under investigation to assess its suitability as a drug candidate.

Another area of interest is the mechanism of action of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzenesulfonamide. Researchers are exploring its interactions with various enzymes and receptors to elucidate its biological effects. For instance, sulfonamide derivatives are known to inhibit carbonic anhydrases, which play a critical role in physiological processes. Understanding these interactions could pave the way for innovative treatments for conditions such as glaucoma, epilepsy, and cancer.

The compound's chemical stability and synthetic accessibility are additional factors contributing to its popularity in research. Scientists are continually optimizing synthetic routes to improve yield and reduce production costs, making it more accessible for large-scale studies. Furthermore, the growing demand for small-molecule inhibitors in drug discovery has amplified the relevance of this compound in the pharmaceutical industry.

In conclusion, N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzenesulfonamide (CAS No. 2034589-08-5) represents a fascinating area of research with significant potential in medicinal chemistry. Its unique structural attributes, combined with its promising biological activities, make it a compound of high interest for future studies. As research progresses, this molecule may unlock new therapeutic possibilities, addressing unmet medical needs and improving patient outcomes.